Cas no 1355334-38-1 (4-Methyl-2-(1H-pyrrol-1-yl)benzonitrile)

• Product Name: 4-Methyl-2-(1H-pyrrol-1-yl)benzonitrile
• CAS No: 1355334-38-1
• MF: C₁₂H₁₀N₂
• MW: 182.221202373505
• MDL: MFCD19706042
• CID: 4696466
• Update Time: 2025-08-02

4-Methyl-2-(1H-pyrrol-1-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-2-(1H-pyrrol-1-yl)benzonitrile

• MDL： MFCD19706042
• Inchi： 1S/C12H10N2/c1-10-4-5-11(9-13)12(8-10)14-6-2-3-7-14/h2-8H,1H3
• InChI Key： NKSQWUNDIFRDPG-UHFFFAOYSA-N
• SMILES： N1(C=CC=C1)C1C(C#N)=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Topological Polar Surface Area: 28.7

Additional information on 4-Methyl-2-(1H-pyrrol-1-yl)benzonitrile

4-Methyl-2-(1H-pyrrol-1-yl)benzonitrile: A Comprehensive Overview

The compound with CAS No. 1355334-38-1, known as 4-Methyl-2-(1H-pyrrol-1-yl)benzonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a benzonitrile group with a pyrrole ring and a methyl substituent. The benzonitrile group is a key feature, contributing to the compound's electronic properties and reactivity. The presence of the pyrrole ring introduces aromaticity and potential for hydrogen bonding, while the methyl group adds steric bulk and influences the molecule's solubility and stability.

Recent studies have highlighted the potential of 4-Methyl-2-(1H-pyrrol-1-yl)benzonitrile in various applications, particularly in drug discovery and material science. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its reactivity under specific conditions. For instance, the compound has been used in Suzuki coupling reactions to synthesize biologically active compounds with potential anticancer properties. The integration of the pyrrole ring into such frameworks has been shown to enhance bioavailability and target specificity.

In terms of synthesis, the preparation of CAS No. 1355334-38-1 involves a multi-step process that typically begins with the bromination of an aromatic compound followed by nucleophilic substitution with a pyrrole derivative. The introduction of the methyl group is achieved through Friedel-Crafts alkylation, ensuring regioselectivity through careful control of reaction conditions. This synthesis pathway has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

The structural versatility of 4-Methyl-2-(1H-pyrrol-1-yl)benzonitrile has also led to its investigation in agricultural applications. Studies have demonstrated that this compound exhibits moderate activity against certain plant pathogens, suggesting its potential as a natural fungicide or herbicide. However, further research is required to fully understand its mechanism of action and environmental impact.

In addition to its practical applications, this compound serves as an excellent model for studying aromaticity and conjugation effects in organic molecules. The interaction between the benzonitrile group and the pyrrole ring creates a system that is highly sensitive to electronic changes, making it ideal for exploring photochemical reactions and electron transfer processes.

The growing interest in CAS No. 1355334-38-1 can be attributed to its unique combination of structural features and functional groups. As researchers continue to uncover its properties and potential uses, this compound is likely to play an increasingly important role in both academic research and industrial applications.